Cas no 520-85-4 (Medroxyprogesterone)

Medroxyprogesterone is a synthetic progestin structurally derived from progesterone. It is widely utilized in hormonal therapy due to its prolonged activity and predictable pharmacokinetic profile. The compound exhibits high affinity for progesterone receptors, enabling effective regulation of endometrial proliferation and suppression of gonadotropin secretion. Its key advantages include oral bioavailability, metabolic stability, and a well-characterized safety profile in clinical applications such as contraception, hormone replacement therapy, and treatment of gynecological disorders. Medroxyprogesterone acetate (MPA), its most common ester form, offers sustained release in depot formulations, enhancing therapeutic compliance. The compound’s versatility and established efficacy make it a cornerstone in endocrine therapeutics.
Medroxyprogesterone structure
Medroxyprogesterone structure
Product Name:Medroxyprogesterone
CAS No:520-85-4
MF:C22H32O3
MW:344.487687110901
MDL:MFCD00069474
CID:370253
PubChem ID:354335794
Update Time:2025-10-06

Medroxyprogesterone Chemical and Physical Properties

Names and Identifiers

    • Pregn-4-ene-3,20-dione,17-hydroxy-6-methyl-, (6a)-
    • Medroxy Progesterone
    • (6S,8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,10,13-trimethyl-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
    • MEDROXY PROGESTERONE,WHITE SOLID
    • 17alpha-Hydroxy-6alpha-methylprogesterone
    • 17-Hydroxy-6alpha-methylprogesterone
    • 17α-Hydroxy-6α-methyl-4-pregnene-3,20-dione
    • 17α-Hydroxy-6α-methylprogesterone
    • Farlutal
    • Hydroxymethylprogesterone
    • Medrossiprogesterone
    • Medroxiprogesteronum
    • Medroxyprogesteron
    • Medroxyprogesteronum
    • U8840
    • 6alpha-Methyl-17alpha-hydroxypregn-4-ene-3,20-dione
    • NSC 27408
    • U 8840
    • Medroxyprogesterone
    • CCG-101111
    • CAS-520-85-4
    • Farlutal inyectable (TN)
    • Pregn-4-ene-3,20-dione, 17-hydroxy-6-alpha-methyl-
    • CS-0694930
    • MEDROXYPROGESTERONE [WHO-DD]
    • Tox21_113401
    • MLS000069571
    • Pregn-4-ene-3,20-dione, 17-hydroxy-6-methyl-, (6-alpha)-
    • Farlutal inyectable
    • 6alpha-Methyl-4-pregnen-17alpha-ol-3,20-dione
    • G03AC06
    • MEDROXYPROGESTERONE [VANDF]
    • LMST02030176
    • 520-85-4
    • 17-Hydroxy-6alpha-methyl-pregn-4-ene-3,20-dione
    • Medroxiprogesterona (INN-Spanish)
    • Pregn-4-ene-3,20-dione, 17-hydroxy-6alpha-methyl-
    • (6?)-17-Hydroxy-6-methylpregn-4-ene-3,20-dione
    • (6S,8R,9S,10R,13S,14S,17R)-17-acetyl-17-hydroxy-6,10,13-trimethyl-6,7,8,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3(2H)-one
    • (6 alpha)-17-hydroxy-6-methylpregn-4-ene-3,20-dione
    • MEDROXYPROGESTERONE [HSDB]
    • 17alpha-Hydroxy-6alpha-methylprogesterone;U8840
    • 6alpha-Methyl-17alpha-hydroxyprogesterone
    • Pregn-4-ene-3, 17-hydroxy-6.alpha.-methyl-
    • HY-B0648R
    • NCGC00023064-05
    • SMR000058769
    • NCGC00023064-04
    • DTXCID8016508
    • EINECS 208-298-6
    • MS-25295
    • Medrossiprogesterone [DCIT]
    • MLS002639162
    • 17 alpha-Hydroxy-6 alpha-Methylprogesterone
    • C07119
    • NCGC00183122-01
    • Opera_ID_433
    • MEDROXYPROGESTERONE [MI]
    • CPD000058769
    • M3113
    • Pregn-4-ene-3, 17-hydroxy-6-methyl-, (6.alpha.)-
    • HY-B0648
    • HSU1C9YRES
    • L02AB02
    • HSDB 3114
    • UNII-HSU1C9YRES
    • Tox21_113401_1
    • D08166
    • 6.alpha.-Methyl-17.alpha.-hydroxyprogesterone
    • 6alpha-Methyl-5-pregnen-17alpha-ol-3,20-dione
    • Medroxyprogesterone (INN)
    • MEDROXYPROGESTERONE [INN]
    • MEDROXYPROGESTERONE ACETATE IMPURITY B [EP IMPURITY]
    • MEDROXYPROGESTERONE [WHO-IP]
    • BRN 2510965
    • 6-Dihydromegestrol
    • MEDROXYPROGESTERONE ACETATE IMPURITY B [WHO-IP]
    • Q416667
    • Medroxiprogesterona [INN-Spanish]
    • MFCD00069474
    • 17-Hydroxy-6a-methylprogesterone
    • Medroxyprogesteronum [INN-Latin]
    • 17-Hydroxy-6-methylprogesterone;U8840
    • Z1501485367
    • (6S,8R,10R,13S,17R)-17-Acetyl-17-hydroxy-6,10,13-trimethyl-1,2,6,7,8,9,10,11,12,13,14,15,16,17-tetradecahydro-cyclopenta[a]phenanthren-3-one
    • C75441
    • AC-14528
    • Medroxyprogesteronum (INN-Latin)
    • Medroxyprogesterone (Standard)
    • MLS001076098
    • HMS2230B08
    • CHEMBL1390
    • s3635
    • (6alpha)-17-hydroxy-6-methylpregn-4-ene-3,20-dione
    • NSC-27408
    • 17 alpha Hydroxy 6 alpha Methylprogesterone
    • SCHEMBL37494
    • AKOS015961681
    • A899740
    • 17-Hydroxy-6.alpha.-methylprogesterone
    • Medroxiprogesterona
    • MRF-0000022
    • 6-alpha-Methyl-17-alpha-hydroxyprogesterone
    • Medroxyprogesterone [INN:BAN]
    • 4-08-00-02211 (Beilstein Handbook Reference)
    • PREN-4-ENE-3,20-DIONE, 17-HYDROXY-6-METHYL-, (6ALPHA)-
    • NS00009207
    • 17.alpha.-Hydroxy-6.alpha.-methylprogesterone
    • 17-hydroxy-6alpha-methylpregn-4-ene-3,20-dione
    • Medroxyprogesterone, VETRANAL(TM), analytical standard
    • CHEBI:6715
    • GTPL2879
    • 17-HYDROXY-6.ALPHA.-METHYLPREGN-4-ENE-3,20-DIONE
    • DTXSID0036508
    • MLS001424229
    • 17alpha-Hydroxy-6alpha-methyl-4-pregnene-3,20-dione
    • NSC27408
    • Pregn-4-ene-3,20-dione, 17-hydroxy-6-methyl-, (6alpha)-
    • NC00361
    • HMS2052A13
    • G03DA02
    • Medroxyprogesterone Acetate Imp. B
    • BRD-K99615199-001-18-5
    • FRQMUZJSZHZSGN-HBNHAYAOSA-N
    • MDL: MFCD00069474
    • Inchi: 1S/C22H32O3/c1-13-11-16-17(20(3)8-5-15(24)12-19(13)20)6-9-21(4)18(16)7-10-22(21,25)14(2)23/h12-13,16-18,25H,5-11H2,1-4H3/t13-,16+,17-,18-,20+,21-,22-/m0/s1
    • InChI Key: FRQMUZJSZHZSGN-HBNHAYAOSA-N
    • SMILES: O[C@]1(C(C)=O)CC[C@H]2[C@@H]3C[C@H](C)C4=CC(CC[C@]4(C)[C@H]3CC[C@@]21C)=O

Computed Properties

  • Exact Mass: 344.23500
  • Monoisotopic Mass: 344.235
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 1
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 7
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: nothing
  • Topological Polar Surface Area: 54.4A^2

Experimental Properties

  • Density: 1.13±0.1 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 215.0 to 220.0 deg-C
  • Boiling Point: 496.4°C at 760 mmHg
  • Flash Point: 263°C
  • Refractive Index: 1.5000 (estimate)
  • Solubility: Almost insoluble (0.012 g/l) (25 º C),
  • PSA: 54.37000
  • LogP: 4.08440
  • Merck: 5793
  • Specific Rotation: D25 +75° (in chloroform)
  • λmax: 241(EtOH)(lit.)

Medroxyprogesterone Security Information

  • Symbol: GHS08
  • Prompt:warning
  • Signal Word:Warning
  • Hazard Statement: H361
  • Warning Statement: P201-P202-P280-P308+P313-P405-P501
  • WGK Germany:3
  • Hazard Category Code: 48-63-68
  • Safety Instruction: 22-24/25
  • RTECS:TU5300000
  • Hazardous Material Identification: Xn
  • Storage Condition:Sealed in dry,Room Temperature(BD137335)
  • Safety Term:S22-S24/25
  • Risk Phrases:R48; R63; R68

Medroxyprogesterone Customs Data

  • HS CODE:29372390

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